2-(Naphthalen-1-yl)-1-benzothiophene

• CAS: 57486-17-6
• Molecular Formula: C18H12S
• Molecular Weight: 260.4 g/mol
• SMILES: C1=CC=C2C(=C1)C=CC=C2C3=CC4=CC=CC=C4S3
• InChI: InChI=1S/C18H12S/c1-3-9-15-13(6-1)8-5-10-16(15)18-12-14-7-2-4-11-17(14)19-18/h1-12H
• InChIKey: RRIZHUKYGHECIH-UHFFFAOYSA-N

2-(Naphthalen-1-yl)-1-benzothiophene: Environmental and Toxicological Overview

2-(Naphthalen-1-yl)-1-benzothiophene (CAS 57486-17-6), systematically referred to as 2,1-naphthylbenzo[b]thiophene, is a polycyclic aromatic sulfur heterocycle (PASH) with the molecular formula C18H12S [1]. It is a structural isomer of other naphthylbenzo[b]thiophenes, distinguished by the attachment of the naphthalene unit at the 1-position to the 2-position of the benzothiophene core. This compound has been identified as an environmental pollutant and a potent agonist of the aryl hydrocarbon receptor (AhR), a key mediator of toxicity, in both rodent and human cell models [2].

AhR agonist research Reported activity in rat and human cell models

Isomer specificity 2,1-substitution pattern required for AhR activation

Environmental screening Newly identified PASH pollutant for exposure studies

• [1] Marvanová, S., Pěnčíková, K., Pálková, L., Ciganek, M., Petráš, J., Lněničková, A., Vondráček, J., & Machala, M. (2023). Benzo[b]naphtho[d]thiophenes and naphthylbenzo[b]thiophenes: Their aryl hydrocarbon receptor-mediated activities and environmental presence. Science of The Total Environment, 879, 162924. View Source
• [2] Marvanová, S., Pěnčíková, K., Pálková, L., Ciganek, M., Petráš, J., Lněničková, A., Vondráček, J., & Machala, M. (2023). Benzo[b]naphtho[d]thiophenes and naphthylbenzo[b]thiophenes: Their aryl hydrocarbon receptor-mediated activities and environmental presence. Science of The Total Environment, 879, 162924. View Source

Why Isomer Selection Matters for PASH Research

Within the class of naphthylbenzo[b]thiophenes, the position of the naphthyl attachment on the benzothiophene ring is the dominant factor governing biological activity. Compounds like 2,1-naphthylbenzo[b]thiophene (the target compound) and its isomer 3,1-naphthylbenzo[b]thiophene are structurally similar but exhibit starkly contrasting AhR-mediated activities; one is a potent agonist while the other is completely inactive [1]. This demonstrates that generic substitution with a closely related isomer would lead to non-representative or negative results in assays designed to evaluate PASH toxicity. Furthermore, the environmental prevalence of specific isomers varies significantly, with 2,1-NT being a newly identified AhR-active pollutant, while others are often below detection limits, making correct analytical standards critical for exposure studies [1].

2,1-NT (target)

vs

3,1-NT isomer

3,1-substitution may lack AhR activity, leading to non-responsive bioassay results.

2,1-NT

vs

2,2-NT (higher rank)

Reported lower potency than 2,2-NT; rank-order shift may alter dose-response interpretation.

• [1] Marvanová, S., Pěnčíková, K., Pálková, L., Ciganek, M., Petráš, J., Lněničková, A., Vondráček, J., & Machala, M. (2023). Benzo[b]naphtho[d]thiophenes and naphthylbenzo[b]thiophenes: Their aryl hydrocarbon receptor-mediated activities and environmental presence. Science of The Total Environment, 879, 162924. View Source

Key Evidence for Compound Differentiation

AhR Agonist Activity vs. Inactive Isomer

In a direct head-to-head comparison, 2,1-naphthylbenzo[b]thiophene (2,1-NT) was newly identified as an efficient AhR agonist in both rat and human AhR-based reporter gene assays. In contrast, its close structural isomer, 3,1-naphthylbenzo[b]thiophene, was completely inactive in both species [1]. This demonstrates that the shift of the naphthyl attachment from the 2- to the 3-position on the benzothiophene ring abolishes activity.

AhR Agonist Activity

Head-to-head

2,1-NT: active agonist
3,1-NT: no activity detected

Isomer-specific AhR assay use

Cross-species rat and human cell models

Evidence Dimension	Aryl hydrocarbon receptor (AhR) agonist activity
Target Compound Data	Efficient agonist in rat and human cell lines
Comparator Or Baseline	3,1-naphthylbenzo[b]thiophene: Inactive in rat and human cell lines
Quantified Difference	Qualitative: Active vs. Inactive (no quantitative EC50 values provided in abstract)
Conditions	Rat and human AhR-based reporter gene assays (in vitro cell models)

Why This Matters

For researchers procuring a positive control or studying AhR-mediated toxicity of PASHs, only the 2,1-isomer (57486-17-6) provides a confirmed active phenotype, unlike the inactive 3,1-isomer.

• [1] Marvanová, S., Pěnčíková, K., Pálková, L., Ciganek, M., Petráš, J., Lněničková, A., Vondráček, J., & Machala, M. (2023). Benzo[b]naphtho[d]thiophenes and naphthylbenzo[b]thiophenes: Their aryl hydrocarbon receptor-mediated activities and environmental presence. Science of The Total Environment, 879, 162924. View Source

Relative Potency Among Naphthylbenzothiophenes

Within the same study, 2,2-naphthylbenzo[b]thiophene was identified as the most potent AhR agonist among the tested naphthylbenzo[b]thiophenes, including 2,1-naphthylbenzo[b]thiophene, across both rat and human species [1]. While both are efficient agonists, the 2,2-isomer possesses higher potency. This provides a critical comparator for a dose-response or structure-activity relationship study.

Potency Rank

Ranked in tested set

2,2-NT > 2,1-NT

Supports SAR model interpretation

Exact fold-difference not reported

Evidence Dimension	AhR agonist potency rank order
Target Compound Data	2,1-naphthylbenzo[b]thiophene: Less potent than 2,2-isomer
Comparator Or Baseline	2,2-naphthylbenzo[b]thiophene: Most potent compound in the study
Quantified Difference	Rank order: 2,2-NT > 2,1-NT (exact fold-difference not available in abstract)
Conditions	Rat and human AhR-based reporter gene assays

Why This Matters

Selecting 2,1-NT over the more potent 2,2-NT allows for investigations into how subtle structural changes modulate receptor activation without saturating the assay system.

• [1] Marvanová, S., Pěnčíková, K., Pálková, L., Ciganek, M., Petráš, J., Lněničková, A., Vondráček, J., & Machala, M. (2023). Benzo[b]naphtho[d]thiophenes and naphthylbenzo[b]thiophenes: Their aryl hydrocarbon receptor-mediated activities and environmental presence. Science of The Total Environment, 879, 162924. View Source

Gap Junctional Intercellular Communication Inhibition

The study reports that 2,1-naphthylbenzo[b]thiophene inhibits gap junctional intercellular communication (GJIC), an effect linked to tumor promotion, in a rat liver epithelial cell model [1]. This activity was observed in addition to its AhR agonism. This dual activity is not shared by all compounds in the study, differentiating 2,1-NT from AhR agonists that do not inhibit GJIC.

GJIC Inhibition

Class-level

Inhibited GJIC in rat liver epithelial cells

Supports tumor-promotion endpoint study

Data to verify; not all PASHs show this activity

Evidence Dimension	Inhibition of GJIC (dichotomous endpoint)
Target Compound Data	Inhibits GJIC
Comparator Or Baseline	Class-level: Some AhR-active PASHs did not show GJIC inhibition in the study panel.
Quantified Difference	Qualitative classification: GJIC inhibitor vs. potential non-inhibitors within the PASH class.
Conditions	Rat liver epithelial cell model (in vitro)

Why This Matters

This uniquely positions 2,1-NT as a tool compound for studying the intersection of AhR activation and GJIC inhibition, a dual mechanism relevant for evaluating the tumor-promoting potential of environmental pollutants.

• [1] Marvanová, S., Pěnčíková, K., Pálková, L., Ciganek, M., Petráš, J., Lněničková, A., Vondráček, J., & Machala, M. (2023). Benzo[b]naphtho[d]thiophenes and naphthylbenzo[b]thiophenes: Their aryl hydrocarbon receptor-mediated activities and environmental presence. Science of The Total Environment, 879, 162924. View Source

Research Applications for 2-(Naphthalen-1-yl)-1-benzothiophene

AhR Reporter Gene Assay Positive Control

Procure 2,1-naphthylbenzo[b]thiophene as a confirmed, species-cross-reactive positive control for AhR transactivation assays [1]. Its activity in both rat and human models makes it superior to species-restricted analogs like benzo[b]naphtho[1,2-d]thiophene, which is active only in rat cells. Pair it with an inactive isomer like 3,1-naphthylbenzo[b]thiophene as a negative control to demonstrate assay specificity for 2-substituted isomers.

Structure-Activity Relationship Studies in PASH Toxicity

Use this compound as a central node in a mini-panel of naphthylbenzo[b]thiophenes to dissect the impact of naphthyl attachment position on AhR potency [1]. Compare it directly to its more potent analog, 2,2-naphthylbenzo[b]thiophene, to investigate how the shift from the 1- to the 2-naphthyl position enhances receptor activation and downstream CYP1A1 expression.

Investigational Tool for Dual-Mechanism Tumor Promotion Studies

Select 2,1-naphthylbenzo[b]thiophene for experiments exploring the non-genotoxic carcinogenic potential of environmental PASHs [1]. Its unique profile as both an AhR agonist and a GJIC inhibitor allows researchers to probe the synergistic effects of these two pathways in a single chemical entity, an advantage over compounds that only activate AhR.

Application

Selection Property

Validation Focus

AhR reporter gene assays

Cross-species AhR agonist

Confirm activity in rat and human cell models

PASH structure-activity studies

2,1-substitution AhR potency

Compare with 2,2-NT for potency modulation

Dual-mechanism toxicity studies

AhR activation and GJIC inhibition

Assess combined pathway effects

• [1] Marvanová, S., Pěnčíková, K., Pálková, L., Ciganek, M., Petráš, J., Lněničková, A., Vondráček, J., & Machala, M. (2023). Benzo[b]naphtho[d]thiophenes and naphthylbenzo[b]thiophenes: Their aryl hydrocarbon receptor-mediated activities and environmental presence. Science of The Total Environment, 879, 162924. View Source